3-Amino-2-(2-fluorobenzyl)propanoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-Amino-2-(2-fluorobenzyl)propanoic acid consists of 10 carbon atoms, 12 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 2 oxygen atoms.Physical And Chemical Properties Analysis
The predicted physical and chemical properties of 3-Amino-2-(2-fluorobenzyl)propanoic acid are as follows: Melting Point: 256.46° C, Boiling Point: 331.5° C at 760 mmHg, Density: 1.2 g/cm 3, and Refractive Index: n 20D 1.53 .Scientific Research Applications
Biotechnology: Enzyme Inhibition Studies
In biotechnology research, this compound is used in enzyme inhibition studies to understand the interaction between enzymes and potential inhibitors. This is crucial for the development of new drugs and treatments for various diseases .
Industrial Applications: Chemical Synthesis
Industrially, 3-Amino-2-(2-fluorobenzyl)propanoic acid is used as a building block in the synthesis of more complex chemical compounds. Its reactive amino group makes it a versatile precursor in the manufacture of polymers, dyes, and pharmaceuticals .
Environmental Research: Pollutant Degradation
Environmental scientists are exploring the use of this compound in the degradation of pollutants. Its chemical properties may help in breaking down toxic substances into less harmful components, aiding in environmental cleanup efforts .
Analytical Chemistry: Chromatography
In analytical chemistry, 3-Amino-2-(2-fluorobenzyl)propanoic acid can be used as a standard or reference compound in chromatography techniques to help identify and quantify other substances within a sample .
Material Science: Advanced Material Development
The compound’s unique properties are being researched for the development of advanced materials. It could play a role in creating new types of polymers with specific characteristics for use in high-tech industries .
Pharmacology: Pharmacokinetic Studies
Pharmacologists may use 3-Amino-2-(2-fluorobenzyl)propanoic acid in pharmacokinetic studies to understand how drugs are absorbed, distributed, metabolized, and excreted in the body. This knowledge is essential for safe and effective drug development .
Agriculture: Plant Growth Regulation
Research in agriculture has looked into using this compound as a regulator of plant growth. By affecting the biosynthesis of certain plant hormones, it could potentially be used to enhance crop yields or control plant development .
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , suggesting that 3-Amino-2-(2-fluorobenzyl)propanoic acid may also interact with various biological targets.
Mode of Action
Similar compounds have been found to interact with their targets, leading to various biological activities
Biochemical Pathways
Related compounds have been found to influence a variety of biological activities, suggesting that 3-amino-2-(2-fluorobenzyl)propanoic acid may also affect multiple biochemical pathways .
Result of Action
Similar compounds have been found to exhibit various biological activities , suggesting that 3-Amino-2-(2-fluorobenzyl)propanoic acid may also have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
2-(aminomethyl)-3-(2-fluorophenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c11-9-4-2-1-3-7(9)5-8(6-12)10(13)14/h1-4,8H,5-6,12H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZCLOOIHOICGMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(CN)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80640584 |
Source
|
| Record name | 2-(Aminomethyl)-3-(2-fluorophenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80640584 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-(2-fluorobenzyl)propanoic acid | |
CAS RN |
910443-81-1 |
Source
|
| Record name | 2-(Aminomethyl)-3-(2-fluorophenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80640584 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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